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Compound of Interest

Compound Name: Enzalutamide-d6

Cat. No.: B12412662

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for
Enzalutamide-d6, a deuterated analog of the potent androgen receptor inhibitor Enzalutamide.
This document is intended for use by trained personnel in a laboratory setting. The burden of
safe use of this material rests entirely with the user.

Hazard Identification and Classification

Enzalutamide-d6 is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] While specific toxicity data for the deuterated form is limited, the safety
precautions for the parent compound, Enzalutamide, should be strictly followed. Enzalutamide
is considered a cytotoxic agent, and therefore, Enzalutamide-d6 should be handled as such.

GHS Classification:

Classification Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]
] o H400: Very toxic to aquatic

Acute aquatic toxicity 1

life[1]

) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1 ] ]
with long lasting effects[1]
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GHS Label Elements:

Pictogram Signal Word

GHSO07, GHS09 Warning

Physical and Chemical Properties

Property Value

4-(3-(4-Cyano-3-(trifluoromethyl)phenyl)-5,5-
Synonyms bis(methyl-d3)-4-oxo-2-thioxoimidazolidin-1-

yI)-2-fluoro-N-methylbenzamide

Molecular Formula C21H10D6F4N402S[1][2]
Molecular Weight 470.47 g/mol [1]

CAS Number 1443331-94-9[1][2]
Appearance No data available

Store at -20°C as a powder or -80°C in solvent.
N Keep container tightly sealed in a cool, well-
Storage Conditions i ) )
ventilated area, away from direct sunlight and

sources of ignition.[1]

Exposure Controls and Personal Protection

As a potent cytotoxic compound, exposure to Enzalutamide-d6 must be minimized through a
combination of engineering controls, administrative controls, and personal protective
equipment (PPE).

Engineering Controls

o Ventilation: Use only in areas with appropriate exhaust ventilation, such as a certified
chemical fume hood or a biological safety cabinet.[1][3]

o Containment: For procedures with a high risk of aerosol generation, a glove box or isolator is
recommended.
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o Safety Equipment: Ensure an accessible safety shower and eyewash station are available.

[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Enzalutamide-d6:

PPE Specification

Eye Protection Safety goggles with side-shields.[1]

) Protective gloves (e.g., double gloving with
Hand Protection o
nitrile gloves).[1]

) ] Impervious clothing, such as a disposable gown
Skin and Body Protection )
with closed cuffs.[1]

A suitable respirator should be used when
Respiratory Protection engineering controls are not sufficient to control

airborne concentrations.

Safe Handling and Experimental Protocols
General Handling Precautions

e Avoid inhalation, and contact with eyes and skin.[1][3]
e Avoid the formation of dust and aerosols.[1][3]
e Do not eat, drink, or smoke when using this product.[1][4]

e Wash hands thoroughly after handling.[1][4]

Experimental Workflow for Handling Potent Compounds

The following diagram outlines a general workflow for the safe handling of Enzalutamide-d6 in
a research laboratory.
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Figure 1: General workflow for handling Enzalutamide-d6.

Protocol for Weighing and Reconstitution
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o Preparation: Don all required PPE before entering the designated handling area. Prepare the

work surface within a chemical fume hood by covering it with a disposable absorbent pad.

» Weighing: Use an analytical balance inside the fume hood. To minimize dust generation,

carefully open the container. Use appropriate tools to transfer the powder to a tared weigh

boat.

o Reconstitution: Add the desired solvent to the vial containing the weighed Enzalutamide-d6.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

o Cleanup: Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol) followed by a cleaning agent. Dispose of all contaminated materials as hazardous

waste.

First Aid Measures

In case of exposure, follow these first aid measures immediately:

Exposure Route

First Aid Procedure

Eye Contact

Remove contact lenses, if present. Immediately
flush eyes with large amounts of water for at
least 15 minutes, separating eyelids with

fingers. Promptly call a physician.[1][3]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.[1][3]

Immediately move the person to fresh air. If

breathing is difficult, give cardiopulmonary

Inhalation L .
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation. Call a physician.[1][3]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician.[1][3]

Accidental Release Measures
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In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the area.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite,
universal binders). For solid spills, carefully cover with a damp absorbent paper to avoid
raising dust.

o Clean: Decontaminate the spill area with an appropriate solvent and cleaning agent.

o Dispose: Collect all contaminated materials in a sealed container for disposal as hazardous
waste.

Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant.[1] Do not allow the
product to enter drains, water courses, or the soil.[1] As Enzalutamide-d6 is a deuterated
compound, specific institutional and local regulations for the disposal of such materials must be
followed. Contact your institution's Environmental Health and Safety (EHS) office for guidance
on proper disposal procedures.

Hierarchy of Safety Controls

A systematic approach to safety involves implementing controls in a hierarchical order of
effectiveness. The following diagram illustrates this principle as it applies to handling
Enzalutamide-d6.
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Figure 2: Hierarchy of safety and handling controls.

« Elimination/Substitution: While not always feasible in a research context, consider if a less
hazardous alternative could be used.

¢ Engineering Controls: These are physical changes to the workspace to isolate workers from
the hazard, such as fume hoods and glove boxes.

« Administrative Controls: These are changes to work practices, such as standard operating
procedures (SOPSs), training, and signage.

+ Personal Protective Equipment (PPE): This is the last line of defense and should be used in
conjunction with other control measures.

Stability and Reactivity

o Reactivity: No data available.
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e Chemical Stability: Stable under recommended storage conditions.[1]
e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]

o Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[1]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Enzalutamide-d6. It is not a substitute for institutional safety protocols and
professional judgment. Always consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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